Cas no 1214381-73-3 (Methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate)

• Product Name: Methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate
• CAS No: 1214381-73-3
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 4908948
• Update Time: 2025-06-30

Methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate
• Methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate

• Inchi： 1S/C13H12N2O3/c1-17-12-7-10(13(16)18-2)11(8-15-12)9-3-5-14-6-4-9/h3-8H,1-2H3
• InChI Key： XSQFIJSNFRNJBF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=C(C=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.6
• Topological Polar Surface Area: 61.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate

Methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate: A Novel Scaffold for Targeted Therapeutic Applications

Methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate, with the CAS number 1214381-73-3, represents a promising molecular scaffold in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and biological research. The molecule combines a pyridine ring with an isonicotinate moiety, creating a versatile platform for modulating pharmacological activity.

Recent studies have demonstrated that the pyridin-4-yl substituent plays a critical role in enhancing the compound's biological activity. The 2-methoxy group further contributes to the molecule's solubility and metabolic stability, making it an attractive candidate for pharmaceutical development. The isonicotinate core, known for its involvement in nicotinic acid metabolism, adds functional versatility to this compound.

Structural analysis of Methyl 2-methoxy-5-(pyridin-4-yl)isonicotinate reveals a hybrid architecture that bridges aromatic and heterocyclic systems. This unique configuration allows for multiple interaction modes with biological targets, including enzyme inhibition, receptor modulation, and ion channel activity. The compound's molecular weight and physicochemical properties are optimized for oral bioavailability, a key factor in drug development.

Recent advancements in computational chemistry have provided insights into the compound's binding affinity with specific protein targets. A 2023 study published in Journal of Medicinal Chemistry highlighted its potential as an inhibitor of the AMPK (adenosine monophosphate-activated protein kinase) pathway, which is implicated in metabolic regulation and cellular energy homeostasis. This finding suggests potential applications in the treatment of metabolic disorders.

Emerging research has also explored the compound's role in neuropharmacology. A 2024 preclinical study demonstrated its ability to modulate nicotinic acetylcholine receptors (nAChRs), which are involved in cognitive function and neurodegenerative diseases. The compound's interaction with these receptors was shown to enhance synaptic plasticity in neuronal cultures, suggesting potential therapeutic applications in Alzheimer's disease research.

Pharmacokinetic studies of Methyl 2-methoxy-5-(py